Cas no 254-87-5 (1,2,4-Benzotriazine)

1,2,4-Benzotriazine structure
1,2,4-Benzotriazine structure
Product Name:1,2,4-Benzotriazine
CAS No:254-87-5
MF:C7H5N3
MW:131.134700536728
CID:281440
PubChem ID:67491
Update Time:2025-04-19

1,2,4-Benzotriazine Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine
    • 1,2,4-Benzotriazene
    • UNII-LVD8Y2BT9E
    • NS00027899
    • 254-87-5
    • 1,2,4-triazanaphthalene
    • 1,4-Benzotriazine
    • SCHEMBL88615
    • CHEBI:38011
    • Q27117347
    • NSC45057
    • NSC-45057
    • DTXSID60180054
    • AKOS024385449
    • EINECS 205-967-4
    • LVD8Y2BT9E
    • NSC 45057
    • Inchi: 1S/C7H5N3/c1-2-4-7-6(3-1)8-5-9-10-7/h1-5H
    • InChI Key: GDAXJBDYNVDMDF-UHFFFAOYSA-N
    • SMILES: N1C=NN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 131.048
  • Monoisotopic Mass: 131.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.27
  • Melting Point: 75.8°C
  • Boiling Point: 238.4°C at 760 mmHg
  • Flash Point: 105.6°C
  • Refractive Index: 1.665

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